Cas no 2593-10-4 (Benzamide,2-hydroxy-N-phenyl-, sodium salt (1:1))

Benzamide,2-hydroxy-N-phenyl-, sodium salt (1:1) structure
2593-10-4 structure
Product Name:Benzamide,2-hydroxy-N-phenyl-, sodium salt (1:1)
CAS No:2593-10-4
MF:C7H6NNaO2
MW:159.117812633514
CID:281759
PubChem ID:23688663
Update Time:2025-04-19

Benzamide,2-hydroxy-N-phenyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzamide,2-hydroxy-N-phenyl-, sodium salt (1:1)
    • 2-hydroxy-N-phenylbenzamide
    • Benzamide, 2-hydroxy-N-phenyl-, monosodium salt
    • Sodium 2-(anilinocarbonyl)phenolate
    • sodium 2-carbamoylphenolate
    • Sodium salicylanilide
    • 36205-82-0
    • OZV98V4536
    • Q27285941
    • UNII-OZV98V4536
    • 2593-10-4
    • 2-Hydroxybenzamide monosodium salt
    • SALICYLAMIDE SODIUM
    • EINECS 219-990-2
    • Benzamide, 2-hydroxy-, sodium salt (1:1)
    • Benzamide, 2-hydroxy-, monosodium salt
    • Sodium 2-[hydroxy(imino)methyl]phenolate
    • sodium;2-carbamoylphenolate
    • Salicylamide, monosodium salt
    • DTXSID40957605
    • SALICYLAMIDE SODIUM [WHO-DD]
    • Sodium salicylamide
    • Inchi: 1S/C7H7NO2.Na/c8-7(10)5-3-1-2-4-6(5)9;/h1-4,9H,(H2,8,10);/q;+1/p-1
    • InChI Key: QPBKUJIATWTGHV-UHFFFAOYSA-M
    • SMILES: [Na+].[O-]C1C=CC=CC=1C(N)=O

Computed Properties

  • Exact Mass: 235.061
  • Monoisotopic Mass: 213.078979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 49.3

Experimental Properties

  • Density: 1.278
  • Boiling Point: 294.3°Cat760mmHg
  • Flash Point: 131.8°C
  • PSA: 52.16
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